Cas no 30011-77-9 (3-Thiophenecarboxylic acid, 4-benzoyl-)

3-Thiophenecarboxylic acid, 4-benzoyl- structure
30011-77-9 structure
Product Name:3-Thiophenecarboxylic acid, 4-benzoyl-
CAS No:30011-77-9
MF:C12H8O3S
MW:232.255122184753
CID:1440891
PubChem ID:13237903
Update Time:2025-04-20

3-Thiophenecarboxylic acid, 4-benzoyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 4-benzoyl-
    • 30011-77-9
    • 4-benzoyl-3-thiophenecarboxylic acid
    • 4-benzoylthiophene-3-carboxylic acid
    • Inchi: 1S/C12H8O3S/c13-11(8-4-2-1-3-5-8)9-6-16-7-10(9)12(14)15/h1-7H,(H,14,15)
    • InChI Key: ORILMSGJKXTHMR-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)C(=C1)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 232.01944
  • Monoisotopic Mass: 232.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 82.6Ų

Experimental Properties

  • PSA: 54.37
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